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Compound of Interest

Compound Name: Drevogenin A

Cat. No.: B239033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data essential for
the characterization of Drevogenin A, a naturally occurring pregnane steroid. The information
presented herein is critical for its identification, purity assessment, and further investigation in
drug discovery and development.

Spectroscopic Data for Drevogenin A

The structural elucidation of Drevogenin A, isolated from plants such as Wattakaka volubilis
(also known as Dregea volubilis), relies on a combination of modern spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]
[2] These methods provide detailed insights into the molecule's atomic connectivity and overall
structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for determining the structure of organic
molecules. For Drevogenin A, both *H (proton) and 3C (carbon-13) NMR data are crucial for
assigning the chemical environment of each atom in the molecule.

Table 1: *H NMR Spectroscopic Data for Drevogenin A
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o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not available in

search results

Table 2: 3C NMR Spectroscopic Data for Drevogenin A

Position Chemical Shift (6, ppm)

Data not available in search results

Note: The complete experimental *H and 13C NMR data with specific peak assignments for
Drevogenin A were not available in the provided search results. The tables are formatted for
the inclusion of such data when available.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound, as well as its fragmentation pattern, which can aid in structural confirmation.

Table 3: Mass Spectrometry Data for Drevogenin A

Parameter Value

Molecular Formula C2sH4207[2]
Molecular Weight 490.6 g/mol [2]
lonization Mode Data not available
Major Fragment lons (m/z) Data not available

Note: While the molecular formula and weight are known, detailed experimental mass spectral
data, including ionization mode and fragmentation patterns for Drevogenin A, were not found

in the search results.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b239033?utm_src=pdf-body
https://www.benchchem.com/product/b239033?utm_src=pdf-body
https://www.benchchem.com/product/b239033?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Drevogenin-A
https://pubchem.ncbi.nlm.nih.gov/compound/Drevogenin-A
https://www.benchchem.com/product/b239033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols are fundamental for the reproducibility of scientific findings.
The following sections outline the general methodologies for the isolation and spectroscopic
analysis of Drevogenin A.

Isolation of Drevogenin A

Drevogenin A is typically isolated from the ethanolic extract of the roots of Wattakaka volubilis.
[1] The general procedure involves:

» Extraction: The plant material is extracted with a suitable solvent, such as ethanol.

o Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate
compounds based on their polarity.

o Chromatography: Final purification is achieved through various chromatographic techniques,
such as column chromatography over silica gel, to yield pure Drevogenin A.[1]

NMR Spectroscopy

NMR spectra are recorded on a high-field spectrometer.

o Sample Preparation: A few milligrams of the purified Drevogenin A are dissolved in a
deuterated solvent (e.g., CDCls or DMSO-ds).

o Data Acquisition: *H NMR, 13C NMR, and other 2D NMR experiments (like COSY, HSQC,
and HMBC) are performed to establish the complete structure and stereochemistry of the
molecule.

Mass Spectrometry

Mass spectra are obtained using a mass spectrometer, often coupled with a chromatographic
system.

o Sample Introduction: The sample is introduced into the mass spectrometer, typically after
separation by liquid chromatography (LC-MS).
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« |onization: A suitable ionization technique, such as Electrospray lonization (ESI), is used to

generate charged molecules.

e Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),

and a detector records their abundance.

Logical Workflow for Characterization

The structural characterization of a natural product like Drevogenin A follows a logical
workflow, beginning with its isolation and culminating in the detailed analysis of its

spectroscopic data.
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Figure 1. Workflow for the isolation and structural elucidation of Drevogenin A.
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Note: No signaling pathways involving Drevogenin A were identified in the search results to be
visualized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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